Cas no 207556-12-5 (METHYL-13C TRIFLUOROMETHANESULFONATE)

METHYL-13C TRIFLUOROMETHANESULFONATE structure
207556-12-5 structure
Product Name:METHYL-13C TRIFLUOROMETHANESULFONATE
CAS No:207556-12-5
MF:C2H3F3O3S
MW:165.096285104752
CID:910451
PubChem ID:45051979
Update Time:2025-04-19

METHYL-13C TRIFLUOROMETHANESULFONATE Chemical and Physical Properties

Names and Identifiers

    • METHYL-13C TRIFLUOROMETHANESULFONATE
    • methyl trifluoromethanesulfonate
    • (13)C-methyl triflate
    • [13C]methyl triflate
    • I14-45385
    • methyl-(13)C triflate
    • methyl-(13)C trifluoromethanesulfonate
    • Methyl-13C triflate
    • OIRDBPQYVWXNSJ-OUBTZVSYSA-N
    • DTXSID30662317
    • 207556-12-5
    • (~13~C)Methyl trifluoromethanesulfonate
    • SCHEMBL1332156
    • Methyl-13C trifluoromethane sulfonate, 98 atom % 13C
    • (113C)methyl trifluoromethanesulfonate
    • AKOS015913332
    • Inchi: 1S/C2H3F3O3S/c1-8-9(6,7)2(3,4)5/h1H3/i1+1
    • InChI Key: OIRDBPQYVWXNSJ-OUBTZVSYSA-N
    • SMILES: S(C(F)(F)F)(=O)(=O)O[13CH3]

Computed Properties

  • Exact Mass: 164.97885445g/mol
  • Monoisotopic Mass: 164.97885445g/mol
  • Isotope Atom Count: 1
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 51.8Ų

Experimental Properties

  • Density: 1.459 g/mL at 25 °C(lit.)
  • Boiling Point: 94-99 °C(lit.)
  • Flash Point: 99 °F
  • Refractive Index: n20/D 1.328(lit.)

METHYL-13C TRIFLUOROMETHANESULFONATE Security Information

METHYL-13C TRIFLUOROMETHANESULFONATE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
416843-1G
METHYL-13C TRIFLUOROMETHANESULFONATE
207556-12-5
1g
¥2783.98 2023-12-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA01940-1g
METHYL-13C TRIFLUOROMETHANESULFONATE
207556-12-5 97% (CP)
1g
¥3548.0 2024-07-19
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